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Compound of Interest

Compound Name: Neopentasilane

Cat. No.: B600054 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available health and safety information for

Neopentasilane. It is intended for informational purposes for a technical audience and should

not be used as a substitute for a formal risk assessment or a comprehensive Safety Data Sheet

(SDS). All laboratory and handling procedures should be conducted in strict accordance with

an institution-specific safety assessment and the manufacturer's provided SDS.

Introduction
Neopentasilane (Si5H12), also known as Tetrasilylsilane, is a pyrophoric liquid silane that

serves as a chemical intermediate in research and development.[1][2] Due to its high reactivity

and hazardous properties, a thorough understanding of its health and safety profile is critical for

safe handling and use. This guide synthesizes the available data on the health and safety of

Neopentasilane.

It is important to note that specific quantitative toxicological data, such as median lethal dose

(LD50) and median lethal concentration (LC50) values, for Neopentasilane are not readily

available in the public domain. Similarly, detailed experimental protocols for toxicological

studies on Neopentasilane have not been published. The information presented herein is

primarily derived from the manufacturer's Safety Data Sheet and is supplemented with data

from related silane compounds to provide a broader context for its potential hazards.
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Health and Safety Data
The primary hazards associated with Neopentasilane are its pyrophoric and flammable nature,

as well as its severe corrosive effects on skin and eyes, and its potential for respiratory

irritation.[1][2]

GHS Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating hazard information. The GHS classification for

Neopentasilane is summarized in the table below.[1][2]

Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapor

Pyrophoric Liquids 1
H250: Catches fire

spontaneously if exposed to air

Skin Corrosion/Irritation 1A
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Hazard and Precautionary Statements
The following tables outline the hazard (H) and precautionary (P) statements associated with

Neopentasilane, providing guidance on its safe handling and emergency response.[1][2][3]

Hazard Statements[1][2][3]
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Code Statement

H225 Highly flammable liquid and vapor

H250 Catches fire spontaneously if exposed to air

H314 Causes severe skin burns and eye damage

H318 Causes serious eye damage

H335 May cause respiratory irritation

Precautionary Statements[1][4]
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Code Statement

P210

Keep away from heat, hot surfaces, sparks,

open flames and other ignition sources. No

smoking.

P222 Do not allow contact with air.

P233 Keep container tightly closed.

P240
Ground and bond container and receiving

equipment.

P241
Use explosion-proof electrical/ventilating/lighting

equipment.

P242 Use only non-sparking tools.

P243
Take precautionary measures against static

discharge.

P260 Do not breathe vapors.

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P264 Wash hands thoroughly after handling.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P301+P330+P331
IF SWALLOWED: rinse mouth. Do NOT induce

vomiting.

P302+P334
IF ON SKIN: Immerse in cool water/wrap in wet

bandages.

P303+P361+P353

IF ON SKIN (or hair): Take off immediately all

contaminated clothing. Rinse skin with

water/shower.
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P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P310 Immediately call a POISON CENTER/doctor.

P312
Call a POISON CENTER/doctor if you feel

unwell.

P321
Specific treatment (see supplemental first aid

instruction on this label).

P363 Wash contaminated clothing before reuse.

P370+P378
In case of fire: Use alcohol resistant foam,

carbon dioxide, dry chemical to extinguish.

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.

P403+P235 Store in a well-ventilated place. Keep cool.

P405 Store locked up.

P422
Store contents under an appropriate liquid or

inert gas.

P501
Dispose of contents/container to an approved

waste disposal plant.

Physical and Chemical Properties
Understanding the physical and chemical properties of Neopentasilane is essential for its safe

storage and handling.
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Property Value

Molecular Formula H12Si5[1][3]

Molecular Weight 152.52 g/mol [3]

Physical State Liquid[1][2]

Appearance Colorless, clear liquid[3]

Boiling Point 132-134 °C[3]

Stability
Stable in sealed cylinders under a dry inert

atmosphere.[1][2]

Reactivity

Pyrophoric; catches fire spontaneously if

exposed to air. Reacts with water, acids,

alcohols, and oxidizing agents.[1][2]

Toxicological Information
As previously stated, specific toxicological studies on Neopentasilane are not publicly

available. The acute toxicity is listed as "Not classified" in the manufacturer's SDS, indicating a

lack of data to meet classification criteria.[2] The primary health effects are related to its

corrosive properties and respiratory irritation.[1][2]

Information on Related Silanes
To provide some context on the potential inhalation toxicity of silanes, data from studies on the

parent compound, silane (SiH4), are presented below. It is crucial to recognize that these

findings may not be directly extrapolated to Neopentasilane.

In a study on the acute inhalation toxicity of silane in male ICR mice, the LC50 was estimated

to be between 5000 and 10,000 ppm for a 4-hour exposure. For shorter exposure durations of

30 minutes or 1 hour, the LC50 was greater than 10,000 ppm.

Experimental Protocols
Detailed experimental protocols for toxicological testing of Neopentasilane are not available.

However, based on the known hazards and the methodologies used for similar chemicals, the
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following outlines the likely approaches that would be taken.

General Protocol for Acute Inhalation Toxicity Study
(based on related silane studies)

Test Species: Typically, rodents such as Sprague-Dawley rats or ICR mice.

Exposure Method: Whole-body or nose-only inhalation exposure in a dynamic inhalation

chamber.

Exposure Duration: Ranging from 30 minutes to 4 hours.

Concentrations: A range of concentrations would be used to determine a dose-response

relationship.

Endpoints Measured:

Mortality (to determine LC50).

Clinical signs of toxicity (e.g., respiratory distress, behavioral changes).

Body weight changes.

Post-mortem gross pathology of major organs.

Histopathology of the respiratory tract and other target organs.

Clinical chemistry and hematology parameters.

General Protocol for Dermal and Eye Irritation/Corrosion
Assessment
For a substance known to be corrosive, in vivo testing may be limited to prevent severe animal

suffering. A tiered approach is often used.

In Vitro Assessment: Initial screening using validated in vitro models of human skin and

corneal epithelium to assess corrosive potential.
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In Vivo Study (if necessary and ethically justified):

Test Species: Albino rabbits are historically used.

Dermal Irritation/Corrosion (OECD TG 404): A small amount of the substance is applied to

a shaved patch of skin. The site is observed for erythema (redness) and edema (swelling)

at specified intervals.

Eye Irritation/Corrosion (OECD TG 405): A small amount of the substance is instilled into

the conjunctival sac of one eye. The eye is examined for effects on the cornea, iris, and

conjunctiva at specified intervals.

Visualizations
Logical Workflow for Neopentasilane Risk Assessment
The following diagram illustrates a logical workflow for conducting a risk assessment prior to

working with Neopentasilane.
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Preparation and Information Gathering

Exposure and Risk Assessment

Control Measures Implementation

Emergency Preparedness

Obtain and Review
Safety Data Sheet (SDS)

Identify Hazards:
- Pyrophoric
- Flammable
- Corrosive

- Respiratory Irritant

Review Literature for
Similar Compounds

Define Experimental Procedures
and Quantities

Assess Potential Exposure Routes:
- Inhalation

- Dermal Contact

Evaluate Existing
Control Measures

Engineering Controls:
- Fume Hood

- Inert Atmosphere Glovebox

Administrative Controls:
- Standard Operating Procedures (SOPs)

- Training

Personal Protective Equipment (PPE):
- Flame-Resistant Lab Coat

- Chemical Goggles/Face Shield
- Neoprene/Nitrile Gloves

Establish Emergency Procedures:
- Fire (Class D extinguisher)

- Spill
- Personal Exposure

Ensure Access to:
- Safety Shower

- Eyewash Station

Click to download full resolution via product page

Caption: Risk assessment workflow for Neopentasilane.
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Hypothetical Signaling Pathway for Chemical-Induced
Irritation
This diagram illustrates a generalized signaling pathway for skin and respiratory irritation that

could be initiated by a corrosive substance like Neopentasilane. This is a hypothetical model

and has not been specifically validated for Neopentasilane.
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Exposure
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Caption: Hypothetical pathway for chemical-induced irritation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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